Technical Master Guide: Ganglioside GT1b (Bovine Sodium Salt)
Technical Master Guide: Ganglioside GT1b (Bovine Sodium Salt)
Molecular Architecture, Physicochemical Properties, and Pharmacological Applications
Executive Summary
Ganglioside GT1b (Bovine Sodium Salt) is a complex trisialoganglioside and a critical functional constituent of neuronal membranes. Structurally defined as IV³Neu5Ac,II³(Neu5Ac)₂-Gg₄Cer , it serves as a high-affinity receptor for neurotoxins (specifically Botulinum Toxin Serotype A) and plays a pivotal role in cell-cell recognition, modulation of signal transduction, and neuroprotection.
This guide provides an exhaustive technical analysis of GT1b, moving beyond basic definitions to explore its stereochemical configuration, micellar behavior in solution, and utility in drug development pipelines targeting neurodegenerative pathways.
Molecular Architecture & Stereochemistry
The efficacy of GT1b in biological assays depends entirely on the integrity of its oligosaccharide headgroup and the hydrophobic anchorage of its ceramide tail.
Structural Topology
GT1b belongs to the Gg4 ganglio-series. Its backbone consists of a ceramide-linked tetrasaccharide core (Gangliotetraose) with three N-acetylneuraminic acid (Neu5Ac/Sialic acid) residues attached at specific loci.[1]
-
Lipid Moiety (Hydrophobic Anchor): Ceramide (N-acylsphingosine). In bovine brain isolates, the dominant fatty acid is Stearic Acid (C18:0), and the long-chain base is typically Sphingosine (d18:1).
-
Oligosaccharide Core:
-Gal-(1 3)- -GalNAc-(1 4)- -Gal-(1 4)- -Glc-(1 1')-Ceramide.[2] -
Sialylation Pattern (The "Tri-Sialo" Signature):
-
Inner Branch: A disialo group linked to the inner Galactose (position II).
-
-Neu5Ac-(2
8)- -Neu5Ac-(2 3)- -Gal(II)[3]
-
-Neu5Ac-(2
-
Outer Branch: A monosialo group linked to the terminal Galactose (position IV).
-
-Neu5Ac-(2
3)- -Gal(IV)
-
-Neu5Ac-(2
-
Chemical Specifications (Sodium Salt Form)
The sodium salt form is critical for solubility and stability, neutralizing the carboxylic acid groups on the three sialic acid residues.
| Property | Specification |
| IUPAC Name | |
| Molecular Formula | |
| Molecular Weight | ~2129.3 Da (Free Acid) / ~2195.3 Da (Trisodium Salt) |
| CAS Number | 59247-13-1 (General GT1b) |
| Ionic Character | Polyanionic (Net charge -3 at physiological pH) |
| Purity Standard |
Structural Visualization
The following diagram illustrates the connectivity of the saccharide residues and the specific linkage points that define GT1b.
Physicochemical Properties & Handling Protocols
Solubility & Critical Micelle Concentration (CMC)
GT1b is an amphiphilic molecule. In aqueous environments, it does not form a true solution at high concentrations but rather aggregates into micelles.
-
Aqueous Solubility: Soluble in water (
mg/mL) forming clear micellar solutions. The sodium salt form enhances this dispersibility compared to the free acid. -
CMC: The Critical Micelle Concentration is extremely low (
to M). This means GT1b exists as monomers only at nanomolar concentrations; in most stock solutions, it exists as micelles. -
Organic Solubility: Soluble in Chloroform:Methanol:Water (2:1:0.1).[4] This solvent system is required for chromatographic purification (TLC/HPLC).
Stability & Storage[9]
-
Lyophilized Powder: Stable at -20°C for >2 years. Hygroscopic; must be stored in a desiccator.
-
In Solution:
-
Aqueous: Unstable over long periods due to potential hydrolysis of the glycosidic bonds (desialylation) if pH drifts acidic. Store aliquots at -80°C.
-
Organic: Most stable in Chloroform:Methanol (2:1) at -20°C.
-
Reconstitution Protocol
Objective: Prepare a biologically active stock solution (1 mM).
-
Weighing: Allow the vial to equilibrate to room temperature to prevent condensation.
-
Solvent Choice:
-
Dissolution: Add solvent. Vortex vigorously for 2 minutes. If using aqueous buffer, sonicate in a bath sonicator for 10 minutes (30 sec pulses) to ensure uniform micelle size.
-
Sterilization: Do NOT autoclave. Filter sterilize using a 0.22
m PES membrane (low protein/lipid binding).
Biological Function & Pharmacological Applications[11][12]
The Botulinum Toxin Interface
GT1b is the primary high-affinity pre-synaptic receptor for Botulinum Neurotoxin Serotype A (BoNT/A) .
-
Mechanism: The heavy chain of BoNT/A binds to the GT1b trisaccharide motif on the neuronal membrane. This anchors the toxin, facilitating its subsequent interaction with protein receptors (SV2) and endocytosis.
-
Application: GT1b is used in in vitro potency assays for Botox® biosimilars to validate receptor binding affinity.
Neuroprotection & Signaling
GT1b modulates receptor tyrosine kinases (RTKs). It has been shown to inhibit cell proliferation in certain glioma lines via interaction with integrins and modulation of the EGFR pathway.
Biological Interaction Pathway
The following diagram details the mechanistic role of GT1b in toxin entry and signaling.
Analytical Characterization & Quality Control
To ensure scientific integrity, the identity of GT1b must be validated using orthogonal methods.
High-Performance Thin Layer Chromatography (HPTLC)
This is the gold standard for rapid purity assessment.
-
Stationary Phase: Silica Gel 60 HPTLC plates.
-
Mobile Phase: Chloroform : Methanol : 0.2% aqueous
(55:45:10 v/v/v). -
Detection: Spray with Resorcinol-HCl reagent and heat at 110°C for 10 minutes.
-
Result: GT1b appears as a distinct purple/blue band.
value is lower than GD1b and GM1 due to higher polarity (3 sialic acids).
Electrospray Ionization Mass Spectrometry (ESI-MS)
Used for structural confirmation.
-
Mode: Negative Ion Mode (
or ). -
Key Ions: Look for the parent ion corresponding to the specific ceramide isoform (e.g., d18:1/18:0).
-
Fragmentation: MS/MS should yield characteristic loss of Neu5Ac residues (loss of 291 Da).
QC Workflow Diagram
References
-
PubChem. (2025).[2][6] Ganglioside GT1b | C95H165N5O47.[2] National Library of Medicine. [Link]
-
Schengrund, C. L., et al. (1991). Binding of botulinum and tetanus neurotoxins to ganglioside GT1b and derivatives thereof. Journal of Neurochemistry, 57(3), 1024-1032.[4] [Link]
-
Schnaar, R. L. (2019). Gangliosides in the Nervous System. Physiological Reviews. [Link]
Sources
- 1. Ganglioside Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Ganglioside GT1b | C95H165N5O47 | CID 14181654 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. nrc-publications.canada.ca [nrc-publications.canada.ca]
- 4. caymanchem.com [caymanchem.com]
- 5. Ganglioside GT1b (bovine) (sodium salt) | Cayman Chemical | Biomol.com [biomol.com]
- 6. Trisialoganglioside GT1 | C88H157N5O44 | CID 6450319 - PubChem [pubchem.ncbi.nlm.nih.gov]
